Cas no 153742-13-3 (Dimethyl 2-(3',3'-dimethylbutyl)malonate)

• Product Name: Dimethyl 2-(3',3'-dimethylbutyl)malonate
• CAS No: 153742-13-3
• MF: C₁₁H₂₀O₄
• MW: 216.274104118347
• CID: 106310
• PubChem ID: 46779062
• Update Time: 2025-04-18

Dimethyl 2-(3',3'-dimethylbutyl)malonate Chemical and Physical Properties

Names and Identifiers

• Propanedioic acid,2-(3,3-dimethylbutyl)-, 1,3-dimethyl ester
• DIMETHYL 2-(3'',3''-DIMETHYLBUTYL)MALONATE
• 2-(3,3-dimethylbutyl)malonic acid dimethyl ester
• 2-isobutylidene malonic acid dimethyl ester
• Dimethyl (2-methylpropylidene)malonate
• Dimethyl 2-(2-methylpropylidene)malonate
• dimethyl 2-(3,3-dimethyl butyl) malonate
• dimethyl isobutylidenenemalonate
• methyl 4,4-dimethyl-2-(methoxycarbonyl)-2-pentenoate
• Propanedioic acid,(2-methylpropylidene)-,dimethyl ester
• 153742-13-3
• Dimethyl 2-(3,3-dimethylbutyl)propanedioate
• DIMETHYL 2-(3/'/',3/'/'-DIMETHYLBUTYL)MALONATE
• AKOS025396805
• Dimethyl2-(3,3-dimethylbutyl)propanedioate
• 1,3-DIMETHYL 2-(3,3-DIMETHYLBUTYL)PROPANEDIOATE
• Dimethyl 2-(3',3'-dimethylbutyl)malonate

• Inchi： 1S/C11H20O4/c1-11(2,3)7-6-8(9(12)14-4)10(13)15-5/h8H,6-7H2,1-5H3
• InChI Key： NOPWKBWBEGACGN-UHFFFAOYSA-N
• SMILES： O(C)C(C(C(=O)OC)CCC(C)(C)C)=O

Computed Properties

• Exact Mass: 216.13600
• Monoisotopic Mass: 216.136
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.6A^2
• XLogP3: 2.8

Experimental Properties

• Refractive Index: 1.433
• PSA: 52.60000
• LogP: 1.77490